Cas no 1053659-07-6 (3-(3-Bromo-phenyl)-5-chloro-1,2,4thiadiazole)

• Product Name: 3-(3-Bromo-phenyl)-5-chloro-1,2,4thiadiazole
• CAS No: 1053659-07-6
• MF: C₈H₄BrClN₂S
• MW: 275.552758216858
• MDL: MFCD11052446
• CID: 4679073
• Update Time: 2025-05-19

3-(3-Bromo-phenyl)-5-chloro-1,2,4thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-BROMO-PHENYL)-5-CHLORO-[1,2,4]THIADIAZOLE
• 3-(3-bromophenyl)-5-chloro-1,2,4-thiadiazole
• 3-(3-bromophenyl)-5-chloro-[1,2,4]thiadiazole
• 3-(3-Bromo-phenyl)-5-chloro-1,2,4thiadiazole

• MDL： MFCD11052446
• Inchi： 1S/C8H4BrClN2S/c9-6-3-1-2-5(4-6)7-11-8(10)13-12-7/h1-4H
• InChI Key： RWJHZWBPBSWEOO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NSC(=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Topological Polar Surface Area: 54

Additional information on 3-(3-Bromo-phenyl)-5-chloro-1,2,4thiadiazole

3-(3-Bromo-phenyl)-5-chloro-1,2,4-thiadiazole: A Comprehensive Overview

3-(3-Bromo-phenyl)-5-chloro-1,2,4-thiadiazole (CAS No. 1053659-07-6) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-thiadiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 3-(3-Bromo-phenyl)-5-chloro-1,2,4-thiadiazole.

The chemical structure of 3-(3-Bromo-phenyl)-5-chloro-1,2,4-thiadiazole is characterized by a 1,2,4-thiadiazole ring substituted with a 3-bromo-phenyl group at the 3-position and a chlorine atom at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The bromine atom on the phenyl ring can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, making it a valuable intermediate in organic synthesis. The chlorine atom on the thiadiazole ring contributes to the compound's electronic and steric properties, influencing its reactivity and biological activity.

The synthesis of 3-(3-Bromo-phenyl)-5-chloro-1,2,4-thiadiazole can be achieved through several routes. One common method involves the reaction of 3-bromobenzoyl chloride with thiocyanate ions to form an intermediate thiocyanate ester, which is then cyclized in the presence of an appropriate base to yield the desired thiadiazole derivative. Another approach involves the reaction of 3-bromobenzonitrile with thiourea followed by cyclization under acidic conditions. These synthetic methods provide a flexible platform for the preparation of various substituted 1,2,4-thiadiazoles with different functional groups.

3-(3-Bromo-phenyl)-5-chloro-1,2,4-thiadiazole has been extensively studied for its potential biological activities. Recent research has highlighted its antimicrobial properties against a range of bacterial and fungal pathogens. Studies have shown that this compound exhibits significant inhibitory effects on Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis. Additionally, it has demonstrated antifungal activity against Candida albicans and Aspergillus niger. The mechanism of action is believed to involve disruption of cell membrane integrity and inhibition of essential metabolic pathways in microbial cells.

Beyond its antimicrobial properties, 3-(3-Bromo-phenyl)-5-chloro-1,2,4-thiadiazole has also been investigated for its anticancer potential. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The anticancer activity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activation of Akt/mTOR signaling pathways and downregulate the expression of anti-apoptotic proteins such as Bcl-2.

In addition to its direct biological effects, 3-(3-Bromo-phenyl)-5-chloro-1,2,4-thiadiazole has been explored as a lead compound for drug discovery efforts. Its structural flexibility allows for the introduction of various substituents to optimize its pharmacological properties. For example, researchers have synthesized analogs with different substituents on the phenyl ring or modifications on the thiadiazole ring to enhance potency and selectivity against specific targets. These efforts have led to the identification of several promising candidates for further preclinical evaluation.

The pharmacokinetic properties of 3-(3-Bromo-phenyl)-5-chloro-1,2,4-thiadiazole have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption profiles when administered orally or intravenously. It has moderate plasma protein binding and undergoes metabolism primarily through hepatic enzymes such as cytochrome P450 enzymes. The metabolic stability and clearance rates are important considerations for optimizing dosing regimens in clinical settings.

Toxicity studies have provided valuable insights into the safety profile of 3-(3-Bromo-phenyl)-5-chloro-1,2,4-thiadiazole. In vitro assays using human liver microsomes have demonstrated that this compound does not exhibit significant cytotoxicity at therapeutic concentrations. In vivo studies in animal models have also shown that it is well-tolerated at doses effective for achieving desired biological effects. However, further investigations are needed to fully characterize its long-term safety and potential side effects.

In conclusion, 3-(3-Bromo-phenyl)-5-chloro-1,2,4-thiadiazole (CAS No. 1053659-07-6) is a promising heterocyclic compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and synthetic accessibility make it an attractive candidate for drug discovery efforts in areas such as antimicrobial agents and anticancer drugs. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.